Cas no 1517-49-3 (1-Propene-1,1-d2 (9CI))

1-Propene-1,1-d2 (9CI) structure
1-Propene-1,1-d2 (9CI) structure
Product Name:1-Propene-1,1-d2 (9CI)
CAS No:1517-49-3
MF:C3H6
MW:44.0920643806458
CID:117781
PubChem ID:12454406
Update Time:2025-04-18

1-Propene-1,1-d2 (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Propene-1,1-d2 (9CI)
    • PROPENE-1,1-D2
    • 1-Propene-
    • 1-propene-1,1-d2
    • 1-Propene-1,2,3-tricarboxylic acid, 3-methyl ester, (Z)-
    • cis-aconitic acid methyl ester
    • CTK1I3397
    • CTK1I3398
    • ethyl aconitate
    • Propen-1,2,3-tricarbonsaeure-3-methylester
    • Propen-1c,2,3-tricarbonsaeure-triaethylester
    • propene-1,2,3-tricarboxylic acid-3-methyl ester
    • propene-1c,2,3-tricarboxylic acid triethyl ester
    • propene-1-d2
    • trans-Aconitsaeure-triaethylester
    • trans-Aconitsaeuretriethylester
    • Propene-d2
    • Propene-1,1-D2 (gas)
    • Dideuteropropen
    • 1517-49-3
    • 1,1-Dideuterioprop-1-ene
    • Inchi: 1S/C3H6/c1-3-2/h3H,1H2,2H3/i1D2
    • InChI Key: QQONPFPTGQHPMA-DICFDUPASA-N
    • SMILES: C/C=C(\[2H])/[2H]

Computed Properties

  • Exact Mass: 46.07206
  • Monoisotopic Mass: 44.06
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 7.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 1.4

Experimental Properties

  • PSA: 0
  • LogP: 1.19230
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